
A Comprehensive Technical Guide to the
Physical Properties of 2-Methylnonane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B3428614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of 2-
Methylnonane, an isomer of decane. The information is presented in a clear, structured format

to facilitate its use in research, chemical synthesis, and drug development applications.

Core Physical Properties of 2-Methylnonane
2-Methylnonane is a branched-chain alkane with the molecular formula C10H22.[1] It is a

colorless liquid at room temperature with a petroleum-like odor.[1] As a flammable liquid, it

poses an aspiration toxicity hazard and may be fatal if swallowed and enters the airways.[1][2]

It is insoluble in water and has a density lower than water, causing it to float.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-Methylnonane, compiled from

various sources for easy reference and comparison.
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Physical Property Value Units

Boiling Point 166 - 169 °C

167 °C

167.00 to 168.00 °C at 760.00 mm Hg

Melting Point -74.65 °C

-75 °C

Density 0.726 g/mL at 20 °C

Refractive Index 1.410 at 20 °C/D

Flash Point 46 °C

114.8 °F - closed cup

Vapor Pressure 1.89 mmHg at 25 °C

Molecular Weight 142.28 g/mol

Experimental Protocols for Property Determination
The accurate determination of physical properties such as boiling and melting points is crucial

for the characterization and quality control of chemical substances. Standard laboratory

procedures for alkanes like 2-Methylnonane are outlined below.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[3] For a pure compound, the boiling point is a sharp,

characteristic value.[3]

Common Method: Thiele Tube Distillation

A widely used and efficient method for determining the boiling point of a small sample is the

Thiele tube method.[4]
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Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a

small test tube or a specialized boiling tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample.

Apparatus Setup: The boiling tube is attached to a thermometer, and the assembly is placed

in a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil). The

thermometer bulb and the sample should be immersed in the oil.

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. The heating is then discontinued.

Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary

tube upon cooling is recorded as the boiling point.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a very narrow temperature range.

Common Method: Capillary Melting Point Apparatus

Sample Preparation: A small amount of the solidified 2-Methylnonane (by cooling below its

melting point) is finely powdered and packed into a capillary tube, which is sealed at one

end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated block with a thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a
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clear liquid is recorded as the end of the melting range. For a pure substance, this range

should be narrow (0.5-1 °C).

Logical Relationships and Molecular Structure
The physical properties of an alkane like 2-Methylnonane are directly influenced by its

molecular structure. The branching in its carbon chain affects the intermolecular forces, which

in turn dictate properties like boiling and melting points.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/2-Methylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylnonane
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b3428614#physical-properties-of-2-methylnonane-including-boiling-and-melting-points
https://www.benchchem.com/product/b3428614#physical-properties-of-2-methylnonane-including-boiling-and-melting-points
https://www.benchchem.com/product/b3428614#physical-properties-of-2-methylnonane-including-boiling-and-melting-points
https://www.benchchem.com/product/b3428614#physical-properties-of-2-methylnonane-including-boiling-and-melting-points
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3428614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

